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Compound of Interest

Compound Name: Cyclopentadecanone Oxime

CAS No.: 34341-05-4

Cat. No.: B1348772

Get Quote

Executive Summary: Operational Directive
Do not dispose of Cyclopentadecanone Oxime via municipal or laboratory drainage systems.

While this compound is a stable solid at room temperature, its high lipophilicity (LogP ~5.[1]29)

creates a significant bioaccumulation risk in aquatic environments. All disposal must occur via

high-temperature incineration through a licensed hazardous waste contractor.[2][3] This guide

outlines the segregation, packaging, and regulatory protocols required for compliance with

EPA/RCRA standards.

Part 1: Chemical Characterization & Risk Profile[2]
To ensure safe handling, one must understand the causality behind the safety protocols. We

are not merely following rules; we are managing specific molecular behaviors.

The Macrocyclic Factor
Cyclopentadecanone Oxime (
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) is a large-ring macrocycle.[3] Unlike smaller oximes (e.g., Cyclopentanone Oxime, C5), the
C15 structure confers specific properties:

Low Volatility: It exists as a crystalline solid/flake, reducing inhalation risks compared to

smaller volatile organics.

Lipophilicity: The large hydrocarbon ring makes it practically insoluble in water but highly

soluble in fats and organic solvents. Mechanism of Hazard: If released into waterways, it

partitions into the fatty tissues of aquatic organisms rather than diluting in the water column.

The Functional Group Hazard (Beckmann
Rearrangement)
The oxime moiety (

) is chemically reactive under specific conditions.[3]

Acid Sensitivity: Contact with strong acids (Sulfuric, Polyphosphoric) or acid chlorides can

trigger a Beckmann Rearrangement, converting the oxime into a lactam (Exaltolide

precursor).[3] This reaction is exothermic.

Disposal Implication: Never commingle this waste with acidic waste streams. Violent heat

generation can pressurize waste containers.

Physical Data Table
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Property Value Operational Implication

Physical State
Crystalline Solid (White/Pale

Yellow)

Dust generation is the primary

exposure route.[2][3]

Melting Point ~75-80 °C
Stable at room temp; store

away from heat sources.[2][3]

Flash Point >113 °C (Closed Cup)
Low flammability risk unless

pre-dissolved in solvent.[2][3]

Water Solubility Insoluble
DO NOT FLUSH. Will clog

traps and coat pipes.[2][3]

Reactivity Acid-Sensitive
SEGREGATE from acidic

waste streams.[2][3]

Part 2: Step-by-Step Disposal Protocol
This protocol is designed as a self-validating system.[2][3] Each step prevents the failure of the

next (e.g., proper segregation prevents container failure).

Waste Stream Classification
Before disposal, determine the state of the material.

Stream A: Pure Solid/Desiccated Waste. (Expired reagent, spill cleanup residues).

Stream B: Solution Waste. (Reaction mixtures, mother liquors dissolved in organic solvents).

Protocol for Stream A (Solid Waste)[1][2]
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[2][3] Avoid

glass for solid waste to prevent breakage during compaction/transport.

Bagging: Double-bag the solid in 4-mil polyethylene bags before placing it in the rigid

container. This prevents dust release upon reopening at the incineration facility.

Labeling:
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Primary Name: "Cyclopentadecanone Oxime - Solid Waste"[2][3]

Hazard Checkbox: "Irritant," "Toxic to Aquatic Life."

Crucial: Add the note "Contains NO Acids."

Protocol for Stream B (Solution Waste)
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do

not put halogenated solvents in a non-halogenated drum if your facility separates them).

pH Check: Verify the solution is Neutral (pH 6-8). If the process involved acids, neutralize

carefully with Sodium Bicarbonate before bottling. Why? To prevent the Beckmann

Rearrangement inside the waste drum.

Container: Safety-coated glass bottle or HDPE carboy.

Labeling: List all solvents by volume percentage. List Cyclopentadecanone Oxime as a

"Trace Contaminant" or "Solute" depending on concentration.

Part 3: The Disposal Decision Tree (Visualization)
The following diagram illustrates the logical flow for processing this chemical waste.
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Start: Waste Identification

Assess Physical State

State: SOLID / PURE State: SOLUTION / MIXTURE

Double Bag (4-mil Poly)

Place in Wide-Mouth HDPE

Label: 'Non-Regulated Organic Solid'

RCRA Manifesting

Check pH (Neutralize if Acidic)

Segregate: Halogenated vs Non-Halogenated

pH 6-8 Confirmed

Place in Solvent Carboy

Final Disposal: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging Cyclopentadecanone Oxime waste

streams to ensure safety and compliance.
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Part 4: Emergency Contingencies
Dry Spill Cleanup[1][2]

PPE: Wear nitrile gloves, lab coat, and safety goggles. If the powder is fine/dusty, use an

N95 respirator to prevent inhalation of particulates.

Containment: Do not dry sweep if dust generation is likely. Cover the spill with a damp paper

towel or an oil-based sweeping compound to bind the dust.[3]

Collection: Scoop material into the Stream A solid waste container.

Decontamination: Wipe the surface with ethanol or acetone (the oxime is soluble in organics)

followed by a soap and water wash.

Exposure Response[1][2]
Skin Contact: Wash immediately with soap and water. The lipophilic nature means water

alone will not effectively remove the residue; soap is essential to emulsify the compound.

Eye Contact: Rinse for 15 minutes.[4] Mechanical irritation from crystals is the primary

immediate risk.[3]

Part 5: Regulatory Framework (USA)[1][2]
RCRA Classification
Under the Resource Conservation and Recovery Act (RCRA):

Listing: Cyclopentadecanone Oxime is not specifically P-listed or U-listed.[2][3]

Characteristic: It typically does not meet the definition of Ignitable, Corrosive, or Reactive

(unless mixed with solvents).[3]

Waste Code: If unmixed, it is generally classified as Non-Regulated Chemical Waste (unless

it passes the TCLP for a contaminant, which is unlikely).[3]

Best Practice: Despite the "Non-Regulated" status, always manage it as hazardous organic

waste due to the aquatic toxicity potential. Use waste code D001 only if dissolved in ignitable
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solvents.

DOT Shipping (for Waste Haulers)[1][2]
Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.

(Cyclopentadecanone Oxime).[1][5]

UN Number: UN3077

Class: 9

Packing Group: III

Note: This applies if the quantity exceeds certain thresholds or if the specific vendor SDS

identifies aquatic toxicity triggers.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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